molecular formula C23H23N6NaO7S2 B079826 Sulphenazone CAS No. 13061-27-3

Sulphenazone

Cat. No.: B079826
CAS No.: 13061-27-3
M. Wt: 582.6 g/mol
InChI Key: IHRPVXYWQIAWSC-UHFFFAOYSA-M
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Description

Its nomenclature suggests structural features combining a sulfonamide group (common in antimicrobial agents) and a phenazone moiety (associated with analgesic effects). However, precise structural elucidation requires further investigation, as available evidence primarily references its clinical utility rather than synthetic pathways or molecular characterization.

Properties

CAS No.

13061-27-3

Molecular Formula

C23H23N6NaO7S2

Molecular Weight

582.6 g/mol

IUPAC Name

sodium;(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-[4-[(6-methoxypyridazin-3-yl)sulfamoyl]anilino]methanesulfonate

InChI

InChI=1S/C23H24N6O7S2.Na/c1-15-21(23(30)29(28(15)2)17-7-5-4-6-8-17)22(38(33,34)35)24-16-9-11-18(12-10-16)37(31,32)27-19-13-14-20(36-3)26-25-19;/h4-14,22,24H,1-3H3,(H,25,27)(H,33,34,35);/q;+1/p-1

InChI Key

IHRPVXYWQIAWSC-UHFFFAOYSA-M

SMILES

CC1=C(C(=O)N(N1C)C2=CC=CC=C2)C(NC3=CC=C(C=C3)S(=O)(=O)NC4=NN=C(C=C4)OC)S(=O)(=O)[O-].[Na+]

Isomeric SMILES

CC1=C(C(=O)N(N1C)C2=CC=CC=C2)C(NC3=CC=C(C=C3)S(=O)(=O)NC4=NN=C(C=C4)OC)S(=O)(=O)[O-].[Na+]

Canonical SMILES

CC1=C(C(=O)N(N1C)C2=CC=CC=C2)C(NC3=CC=C(C=C3)S(=O)(=O)NC4=NN=C(C=C4)OC)S(=O)(=O)[O-].[Na+]

Other CAS No.

13061-27-3

Synonyms

sulfenazone
sulphenazone

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Functional Comparison
Compound Core Structure Key Functional Groups Primary Use Reference
This compound Sulfonamide + Phenazone* NH₂, SO₂, pyrazolone* Pediatric analgesia
Dichloralphenazone Chloral + Phenazone Cl₃C, pyrazolone Migraine sedation
Sulfamethoxazole 4-Aminobenzenesulfonamide NH₂, SO₂, isoxazole Antibacterial
Sulfentrazone Sulfonanilide + triazolone CF₂, triazolone Herbicide
Table 2: Clinical Efficacy Metrics (Selected Compounds)
Compound Indication Efficacy Notes Reference
This compound Pediatric cases Case-reported antipyretic/analgesic use
Dichloralphenazone Migraine Comparable to sumatriptan but slower
Sulfamethoxazole Bacterial infections Synergistic with trimethoprim

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